Cas no 34915-06-5 (1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetrasiloxane)

• Product Name: 1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetrasiloxane
• CAS No: 34915-06-5
• MF: C₁₆H₄₈O₆Si₇
• MW: 533.147232055664
• CID: 3946410
• PubChem ID: 553111
• Update Time: 2025-06-08

1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetrasiloxane Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane, 1,1,1,3,7,7,7-heptamethyl-3,5,5-tris[(trimethylsilyl)oxy]-
• 1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetrasiloxane
• [methyl-bis(trimethylsilyloxy)silyl] tris(trimethylsilyl) silicate
• Heptamethyl-3,3,5-tris-(trimethylsilyloxy)tetrasiloxane
• 1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris-(trimethylsiloxy)-tetrasiloxan
• 1,3,3,3-Tetramethyl-1-[(trimethylsilyl)oxy]disiloxanyl tris(trimethylsilyl) orthosilicate
• LSTVNANFBKAALN-UHFFFAOYSA-N
• 34915-06-5
• SCHEMBL2492397

• Inchi： 1S/C16H48O6Si7/c1-23(2,3)17-28(16,18-24(4,5)6)22-29(19-25(7,8)9,20-26(10,11)12)21-27(13,14)15/h1-16H3
• InChI Key： LSTVNANFBKAALN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C)(O[Si](C)(C)C)O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 532.18357499Da
• Monoisotopic Mass: 532.18357499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetrasiloxane

Introduction to 1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetrasiloxane (CAS No. 34915-06-5)

The compound 1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetrasiloxane, identified by its CAS number 34915-06-5, is a highly specialized siloxane derivative with significant applications in advanced material science and pharmaceutical research. Siloxanes are polymers or oligomers containing the silicon-oxygen-silicon (Si-O-Si) backbone, and this particular compound stands out due to its unique structural configuration and functional properties.

This siloxane features a highly branched structure with seven methyl groups and three trimethylsiloxy (TMSO) functional groups. The presence of these bulky methyl groups and the TMSO units imparts exceptional thermal stability, chemical inertness, and low surface energy to the material. These characteristics make it an invaluable component in various high-performance applications.

In recent years, the demand for advanced materials with tailored properties has surged across multiple industries. 1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetasiloxane has emerged as a key material in the development of next-generation coatings and adhesives. Its ability to form stable networks at elevated temperatures while maintaining flexibility has been leveraged in high-reliability electronic components where thermal cycling resistance is critical.

One of the most compelling aspects of this compound is its potential in biomedical applications. Siloxanes are known for their biocompatibility and hydrophobicity, making them suitable for use in drug delivery systems and medical implants. Research has demonstrated that derivatives of this siloxane can enhance the stability of pharmaceutical compounds while reducing degradation rates under physiological conditions. This has opened up new avenues for developing long-lasting formulations for therapeutic agents.

The structural integrity of 1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetasiloxane also makes it an excellent candidate for use as a dielectric material in high-frequency electronics. Its low dielectric constant and high breakdown strength allow it to effectively insulate conductive components without introducing significant signal loss. This property is particularly valuable in the design of next-generation communication devices where signal integrity is paramount.

Recent advancements in polymer chemistry have further expanded the utility of this siloxane. Researchers have been exploring its potential as a crosslinking agent in silicone-based polymers. The TMSO groups provide reactive sites that can form covalent bonds with other polymer chains under controlled conditions. This has led to the development of novel elastomers with enhanced mechanical properties and thermal resistance.

The synthesis of 1,1,1,5,7,7，7-Heptamethyl-3，3，5-tris(trimethylsiloxy)tetasiloxane is a complex process that requires precise control over reaction conditions to achieve optimal yield and purity. The synthesis typically involves the condensation of dichlorosilanes with appropriate precursors followed by purification steps to remove byproducts. The use of high-purity reagents and controlled reaction environments is essential to ensure the final product meets industry standards.

In conclusion, 34915-06-5 represents a cutting-edge material with broad applicability across multiple sectors including electronics，pharmaceuticals，and advanced coatings. Its unique structural features contribute to its versatility，making it a preferred choice for researchers and manufacturers seeking high-performance solutions. As research continues to uncover new uses for this siloxane derivative，its importance in modern technology is expected to grow even further.